Cas no 2138520-87-1 (1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2138520-87-1
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 5760436
• PubChem ID: 165488840
• Update Time: 2025-06-14

1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138520-87-1
• 1,8-dipropyl-1-azaspiro[4.5]decan-4-amine
• EN300-785705
• 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C15H30N2/c1-3-5-13-6-9-15(10-7-13)14(16)8-12-17(15)11-4-2/h13-14H,3-12,16H2,1-2H3
• InChI Key： GEFLXOWTURONEY-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C21CCC(CCC)CC2)N

Computed Properties

• Exact Mass: 238.240898965g/mol
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine

Comprehensive Overview of 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138520-87-1)

The compound 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138520-87-1) is a structurally unique spirocyclic amine derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its distinctive spiro[4.5]decane framework, combined with the dipropyl and amine functional groups, makes it a versatile intermediate for the development of novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and GPCR modulation, which are among the most searched topics in pharmaceutical research today.

One of the key reasons for the growing interest in 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine is its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to interact with neurotransmitter receptors has been a focal point in recent studies. Additionally, its spirocyclic structure offers enhanced metabolic stability, a feature highly sought after in the design of next-generation therapeutics. This aligns with the current trend in the pharmaceutical industry, where AI-driven drug design and computational chemistry are frequently searched keywords, reflecting the demand for innovative approaches to molecule optimization.

From a synthetic perspective, 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine presents intriguing challenges and opportunities. The spiro[4.5]decane core requires precise stereochemical control, making it a valuable case study for advanced organic synthesis techniques. Chemists are particularly interested in its ring-forming reactions and functional group compatibility, topics that frequently appear in academic and industrial research queries. The compound's amine group also allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening, a method widely discussed in drug discovery forums.

Beyond its pharmaceutical applications, 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine has potential uses in material science. Its rigid spirocyclic architecture could contribute to the development of advanced polymers or liquid crystals, areas that are gaining traction due to the rise of smart materials and sustainable technologies. This interdisciplinary relevance makes the compound a subject of interest across multiple scientific communities, as evidenced by the increasing number of cross-disciplinary publications and patent filings.

In summary, 1,8-Dipropyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138520-87-1) is a multifaceted compound with broad applicability in medicinal chemistry, organic synthesis, and material science. Its unique structure and functional groups position it as a valuable tool for addressing some of the most pressing challenges in modern science, from CNS drug development to innovative material design. As research continues to unfold, this compound is likely to remain a topic of significant interest and exploration.